Cas no 2287316-72-5 (5-chloro-6-fluoro-1-(oxan-3-yl)-1H-1,2,3-benzotriazole)

5-Chloro-6-fluoro-1-(oxan-3-yl)-1H-1,2,3-benzotriazole is a heterocyclic compound featuring a benzotriazole core substituted with chloro and fluoro groups at the 5- and 6-positions, respectively, and a tetrahydropyran (oxane) moiety at the 1-position. This structure imparts unique reactivity and stability, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro and fluoro substituents enhance electrophilic character, facilitating further functionalization, while the oxan-3-yl group contributes to improved solubility and steric modulation. Its well-defined regiochemistry and purity make it suitable for precision applications in medicinal chemistry, particularly in the development of bioactive molecules. The compound is typically handled under controlled conditions due to its potential sensitivity.
5-chloro-6-fluoro-1-(oxan-3-yl)-1H-1,2,3-benzotriazole structure
2287316-72-5 structure
Product Name:5-chloro-6-fluoro-1-(oxan-3-yl)-1H-1,2,3-benzotriazole
CAS No:2287316-72-5
MF:C11H11ClFN3O
MW:255.675944566727
CID:5880104
PubChem ID:165738226
Update Time:2025-10-28

5-chloro-6-fluoro-1-(oxan-3-yl)-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

    • 5-chloro-6-fluoro-1-(oxan-3-yl)-1H-1,2,3-benzotriazole
    • EN300-6750055
    • 2287316-72-5
    • Inchi: 1S/C11H11ClFN3O/c12-8-4-10-11(5-9(8)13)16(15-14-10)7-2-1-3-17-6-7/h4-5,7H,1-3,6H2
    • InChI Key: VHOPYSYHQLITRN-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC2=C(C=1)N=NN2C1COCCC1)F

Computed Properties

  • Exact Mass: 255.0574678g/mol
  • Monoisotopic Mass: 255.0574678g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 39.9Ų

5-chloro-6-fluoro-1-(oxan-3-yl)-1H-1,2,3-benzotriazole Pricemore >>

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Additional information on 5-chloro-6-fluoro-1-(oxan-3-yl)-1H-1,2,3-benzotriazole

Comprehensive Overview of 5-chloro-6-fluoro-1-(oxan-3-yl)-1H-1,2,3-benzotriazole (CAS No. 2287316-72-5)

The compound 5-chloro-6-fluoro-1-(oxan-3-yl)-1H-1,2,3-benzotriazole (CAS No. 2287316-72-5) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the benzotriazole core and the oxan-3-yl substituent, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel drug candidates, given its ability to modulate biological pathways. The presence of both chloro and fluoro substituents further enhances its reactivity and selectivity, making it a valuable tool in synthetic chemistry.

In recent years, the demand for 5-chloro-6-fluoro-1-(oxan-3-yl)-1H-1,2,3-benzotriazole has surged due to its relevance in the development of small-molecule inhibitors and kinase-targeted therapies. This compound is often discussed in the context of structure-activity relationship (SAR) studies, where its derivatives are evaluated for their efficacy in treating various diseases. For instance, its potential role in cancer research has been a hot topic, with scientists exploring its ability to interfere with tumor growth pathways. Additionally, its applications in agrochemical formulations have been explored, particularly in the design of next-generation pesticides with improved environmental profiles.

The synthesis of 5-chloro-6-fluoro-1-(oxan-3-yl)-1H-1,2,3-benzotriazole involves multi-step organic transformations, often starting from readily available precursors. Key steps include the introduction of the oxan-3-yl group and the selective halogenation of the benzotriazole ring. Researchers have optimized these processes to achieve high yields and purity, which are critical for its use in high-throughput screening and medicinal chemistry. The compound's stability under various conditions also makes it suitable for long-term storage and transportation, a factor that is increasingly important in global supply chains.

From a regulatory perspective, 5-chloro-6-fluoro-1-(oxan-3-yl)-1H-1,2,3-benzotriazole is not classified as a hazardous material, which simplifies its handling and disposal. However, as with any chemical compound, proper safety protocols must be followed to minimize risks. Its environmental impact is currently under study, with preliminary data suggesting low toxicity to non-target organisms. This aligns with the growing trend toward green chemistry and sustainable practices in the chemical industry.

The versatility of 5-chloro-6-fluoro-1-(oxan-3-yl)-1H-1,2,3-benzotriazole extends beyond its immediate applications. For example, it serves as a key intermediate in the synthesis of more complex molecules, such as fluorescent probes and bioimaging agents. Its ability to absorb and emit light in specific wavelengths makes it useful in optical materials and sensor technologies. These attributes have sparked interest in fields like nanotechnology and materials science, where precision and functionality are paramount.

In conclusion, 5-chloro-6-fluoro-1-(oxan-3-yl)-1H-1,2,3-benzotriazole (CAS No. 2287316-72-5) represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications, combined with its synthetic accessibility, position it as a compound of enduring relevance. As research continues to uncover new uses for this molecule, its role in advancing scientific and industrial innovation is likely to expand further.

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